Cas no 1807185-76-7 (5-Bromo-2-(trifluoromethyl)pyridine-3-acetonitrile)

• Product Name: 5-Bromo-2-(trifluoromethyl)pyridine-3-acetonitrile
• CAS No: 1807185-76-7
• MF: C₈H₄BrF₃N₂
• MW: 265.029971122742
• CID: 4802841
• Update Time: 2025-08-04

5-Bromo-2-(trifluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(trifluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C8H4BrF3N2/c9-6-3-5(1-2-13)7(14-4-6)8(10,11)12/h3-4H,1H2
• InChI Key： KUCDMKWRVGGZEX-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(F)(F)F)C(=C1)CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• XLogP3: 2.1
• Topological Polar Surface Area: 36.7

Additional information on 5-Bromo-2-(trifluoromethyl)pyridine-3-acetonitrile

5-Bromo-2-(trifluoromethyl)pyridine-3-acetonitrile: A Comprehensive Overview

The compound 5-Bromo-2-(trifluoromethyl)pyridine-3-acetonitrile (CAS No: 1807185-76-7) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a bromine atom at position 5, a trifluoromethyl group at position 2, and an acetonitrile group at position 3. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound in various research and industrial contexts.

Recent studies have highlighted the importance of 5-Bromo-2-(trifluoromethyl)pyridine-3-acetonitrile in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The trifluoromethyl group is known for its electron-withdrawing properties, which can enhance the stability and bioavailability of the compound. Similarly, the acetonitrile group contributes to hydrogen bonding capabilities, further enhancing its potential as a bioactive molecule. These features make it a promising candidate for targeting specific biological pathways associated with diseases such as cancer and neurodegenerative disorders.

In the realm of agrochemicals, 5-Bromo-2-(trifluoromethyl)pyridine-3-acetonitrile has been explored for its potential as a herbicide or fungicide. The bromine substituent adds to the molecule's ability to interact with biological targets, while the trifluoromethyl group enhances its lipophilicity, which is crucial for absorption and activity in agricultural settings. Researchers have demonstrated that this compound exhibits selective toxicity against certain plant pathogens, making it a viable option for sustainable pest management strategies.

The synthesis of 5-Bromo-2-(trifluoromethyl)pyridine-3-acetonitrile involves advanced organic chemistry techniques, including nucleophilic aromatic substitution and Friedel-Crafts acylation. These methods ensure high yields and purity, which are essential for its application in sensitive biological assays. The compound's stability under various reaction conditions has also been extensively studied, providing insights into its suitability for large-scale production.

From a materials science perspective, 5-Bromo-2-(trifluoromethyl)pyridine-3-acetonitrile has been investigated for its potential use in organic electronics. Its electron-deficient pyridine ring and electron-withdrawing substituents make it an attractive candidate for applications such as organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Recent research has shown that this compound can significantly improve the charge transport properties of polymer blends, paving the way for next-generation electronic devices.

In conclusion, 5-Bromo-2-(trifluoromethyl)pyridine-3-acetonitrile (CAS No: 1807185-76-7) is a versatile compound with multifaceted applications across various scientific disciplines. Its unique structure and chemical properties continue to drive innovative research, positioning it as a key player in the development of novel drugs, agrochemicals, and advanced materials.